Cas no 1541847-42-0 (2-Chloro-6-fluoro-4-(trifluoromethyl)quinoline)

• Product Name: 2-Chloro-6-fluoro-4-(trifluoromethyl)quinoline
• CAS No: 1541847-42-0
• MF: C₁₀H₄ClF₄N
• MW: 249.5920753479
• CID: 5577638
• Update Time: 2025-06-13

2-Chloro-6-fluoro-4-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-fluoro-4-(trifluoromethyl)quinoline
• Quinoline, 2-chloro-6-fluoro-4-(trifluoromethyl)-

• Inchi： 1S/C10H4ClF4N/c11-9-4-7(10(13,14)15)6-3-5(12)1-2-8(6)16-9/h1-4H
• InChI Key： URPCDJORAPOZPH-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(F)=CC=2)C(C(F)(F)F)=CC=1Cl

Experimental Properties

• Density: 1.499±0.06 g/cm3(Predicted)
• Boiling Point: 274.8±35.0 °C(Predicted)
• pka: -2.81±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 2-Chloro-6-fluoro-4-(trifluoromethyl)quinoline

Introduction to 2-Chloro-6-fluoro-4-(trifluoromethyl)quinoline (CAS No. 1541847-42-0)

2-Chloro-6-fluoro-4-(trifluoromethyl)quinoline (CAS No. 1541847-42-0) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique substitution pattern, exhibits a range of properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-Chloro-6-fluoro-4-(trifluoromethyl)quinoline is notable for its quinoline core, which is a common scaffold in many bioactive molecules. The presence of a chlorine atom at the 2-position, a fluorine atom at the 6-position, and a trifluoromethyl group at the 4-position imparts distinct chemical and biological properties to this compound. These substitutions not only enhance the compound's stability and solubility but also influence its interactions with biological targets.

Recent studies have highlighted the potential of 2-Chloro-6-fluoro-4-(trifluoromethyl)quinoline in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action appears to involve inhibition of viral replication through interference with key viral enzymes.

In addition to its antiviral properties, 2-Chloro-6-fluoro-4-(trifluoromethyl)quinoline has been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can selectively target and inhibit cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt specific signaling pathways that are aberrantly activated in cancer cells.

The pharmacokinetic profile of 2-Chloro-6-fluoro-4-(trifluoromethyl)quinoline has also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for oral administration. This is particularly advantageous for developing it as a drug candidate for chronic conditions where long-term treatment is necessary.

To further explore the therapeutic potential of 2-Chloro-6-fluoro-4-(trifluoromethyl)quinoline, several preclinical studies have been conducted. These studies have involved both in vitro and in vivo models to evaluate its efficacy and safety. Results from these studies have been promising, with the compound showing significant activity against various disease models without causing severe side effects.

The development of 2-Chloro-6-fluoro-4-(trifluoromethyl)quinoline as a therapeutic agent is ongoing, with multiple clinical trials currently underway. These trials aim to assess the compound's safety and efficacy in human subjects. Early-phase clinical trials have shown promising results, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit.

In conclusion, 2-Chloro-6-fluoro-4-(trifluoromethyl)quinoline (CAS No. 1541847-42-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in treating various diseases.